Cas no 1021073-49-3 (2-ethyl-1-(4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazin-1-yl)butan-1-one)

• Product Name: 2-ethyl-1-(4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazin-1-yl)butan-1-one
• CAS No: 1021073-49-3
• MF: C₁₉H₂₆N₆O
• MW: 354.449343204498
• CID: 6233952
• PubChem ID: 42111971
• Update Time: 2025-06-14

2-ethyl-1-(4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazin-1-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazin-1-yl)butan-1-one
• F5239-0008
• 2-ethyl-1-(4-(6-(pyridin-4-ylamino)pyridazin-3-yl)piperazin-1-yl)butan-1-one
• SR-01000921539
• SR-01000921539-1
• AKOS024502229
• 2-ethyl-1-[4-[6-(pyridin-4-ylamino)pyridazin-3-yl]piperazin-1-yl]butan-1-one
• VU0638462-1
• 1021073-49-3

• Inchi： 1S/C19H26N6O/c1-3-15(4-2)19(26)25-13-11-24(12-14-25)18-6-5-17(22-23-18)21-16-7-9-20-10-8-16/h5-10,15H,3-4,11-14H2,1-2H3,(H,20,21,22)
• InChI Key： UBDJHGDYTQAQLV-UHFFFAOYSA-N
• SMILES： O=C(C(CC)CC)N1CCN(C2=CC=C(NC3C=CN=CC=3)N=N2)CC1

Computed Properties

• Exact Mass: 354.21680947g/mol
• Monoisotopic Mass: 354.21680947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-ethyl-1-(4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazin-1-yl)butan-1-one

Comprehensive Overview of 2-ethyl-1-(4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazin-1-yl)butan-1-one (CAS No. 1021073-49-3)

2-ethyl-1-(4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazin-1-yl)butan-1-one, with the CAS number 1021073-49-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a pyridazine core, a piperazine ring, and a butanone moiety, making it a versatile scaffold for drug discovery. Researchers are particularly interested in its potential applications as a kinase inhibitor, given its structural similarity to known bioactive molecules targeting signal transduction pathways.

The compound's pyridin-4-ylamino group is a critical pharmacophore, often associated with binding affinity to protein targets. Its piperazine linker enhances solubility and bioavailability, addressing one of the key challenges in modern drug development. Recent studies have explored its role in modulating cellular processes, with preliminary data suggesting potential utility in oncology and inflammatory diseases. These findings align with current trends in precision medicine, where targeted therapies are increasingly prioritized.

From a synthetic chemistry perspective, 2-ethyl-1-(4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazin-1-yl)butan-1-one exemplifies advances in heterocyclic chemistry. Its multi-step synthesis involves Pd-catalyzed cross-coupling and nucleophilic substitution, techniques widely discussed in AI-driven retrosynthesis platforms. This connection to computational chemistry tools reflects the growing integration of machine learning in molecular design—a topic frequently searched by chemists and data scientists alike.

Analytical characterization of this compound typically employs LC-MS and NMR spectroscopy, with its CAS 1021073-49-3 serving as a unique identifier in chemical databases. The rise of digital lab notebooks and blockchain for chemical data has further emphasized the importance of accurate CAS registry numbers, making this information crucial for reproducibility in research.

Beyond its biochemical relevance, this compound intersects with discussions on green chemistry. Researchers are investigating solvent-free synthetic routes and catalytic efficiency improvements—topics trending in sustainability-focused forums. Its pyridazine derivatives have also been featured in studies about metal-organic frameworks (MOFs), linking it to cutting-edge materials science applications.

In conclusion, 2-ethyl-1-(4-{6-[(pyridin-4-yl)amino]pyridazin-3-yl}piperazin-1-yl)butan-1-one represents a compelling case study in interdisciplinary research. Its structural complexity and potential therapeutic applications make it a subject of ongoing investigation, while its synthesis and analysis methods connect to broader conversations about automation in chemistry and data-driven discovery—ensuring its relevance in both academic and industrial settings.